Cas no 857616-10-5 (4-Acridinecarboxylicacid, 1-amino-9,10-dihydro-9-oxo-)

• Product Name: 4-Acridinecarboxylicacid, 1-amino-9,10-dihydro-9-oxo-
• CAS No: 857616-10-5
• MF: C₁₄H₁₀N₂O₃
• MW: 254.24080324173
• CID: 717759
• Update Time: 2024-01-31

4-Acridinecarboxylicacid, 1-amino-9,10-dihydro-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Acridinecarboxylicacid, 1-amino-9,10-dihydro-9-oxo-
• 1-amino-9-oxo-10H-acridine-4-carboxylic acid
• 1-Amino-9-oxo-4-acridnecarboxylic acid
• 1-Amino-9-oxo-9,10-dihydro-4-acridinecarboxylic acid
• 1-Amino-9-oxo-9,10-dihydro-acridin-4-carbonsaeure
• 1-amino-9-oxo-9,10-dihydro-acridine-4-carboxylic acid
• 4-Acridinecarboxylic acid, 1-amino-9,10-dihydro-9-oxo-

• Inchi： 1S/C14H10N2O3/c15-9-6-5-8(14(18)19)12-11(9)13(17)7-3-1-2-4-10(7)16-12/h1-6H,15H2,(H,16,17)(H,18,19)
• InChI Key： FUOBYFDEHGFQDU-UHFFFAOYSA-N
• SMILES： C1(N)=C2C(NC3=C(C2=O)C=CC=C3)=C(C(O)=O)C=C1

Computed Properties

• Exact Mass: 254.06900
• Monoisotopic Mass: 254.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Melting Point: 289-290 °C
• Boiling Point: 527.9±50.0 °C(Predicted)
• PSA: 96.18000
• LogP: 2.54290
• pka: 3.80±0.20(Predicted)